Cas no 1592357-94-2 ()

• CAS No: 1592357-94-2
• MF: C₈H₇ClIN₃
• MW: 307.518752336502
• CID: 6769624
• PubChem ID: 114514741
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C8H7ClIN3/c1-4-3-6(9)13-8(11-4)7(10)5(2)12-13/h3H,1-2H3
• InChI Key： WRPFLOPURFJHDG-UHFFFAOYSA-N
• SMILES： IC1C(C)=NN2C(=CC(C)=NC2=1)Cl

Computed Properties

• Exact Mass: 306.93732g/mol
• Monoisotopic Mass: 306.93732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines